Cas no 1242733-91-0 (Potassium pyrimidine-5-trifluoroborate)
Potassium pyrimidine-5-trifluoroborate is an organoboron reagent commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The trifluoroborate moiety enhances shelf life and handling compared to boronic acids, while the pyrimidine scaffold provides a versatile heterocyclic building block for pharmaceutical and agrochemical synthesis. This compound exhibits improved solubility in organic solvents and demonstrates reliable reactivity under mild conditions, facilitating efficient C-C bond formation. Its crystalline solid form ensures consistent purity and ease of quantification in synthetic applications. The potassium counterion further enhances stability, making it a practical choice for iterative coupling strategies in complex molecule assembly.
1242733-91-0 structure
Product Name:Potassium pyrimidine-5-trifluoroborate
CAS No:1242733-91-0
MF:C4H3BF3KN2
MW:185.984531641006
MDL:MFCD09992922
CID:1069344
PubChem ID:45588203
Update Time:2025-06-08
Potassium pyrimidine-5-trifluoroborate Chemical and Physical Properties
Names and Identifiers
-
- Potassium pyrimidine-5-trifluoroborate
- potassium pyrimidin-5-yltrifluoroborate
- potassium pyrimidine-5-yltrifluoroborate
- potassium trifluoro(pyrimidin-5-yl)boranuide
- Pyrimidine-5-trifluoroborate potassium salt
- Potassium trifluoro(pyrimidin-5-yl)borate
-
- MDL： MFCD09992922
- Inchi： 1S/C4H3BF3N2.K/c6-5(7,8)4-1-9-3-10-2-4;/h1-3H;/q-1;+1
- InChI Key： FLVBHQQPIJARSC-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1=CN=CN=C1)(F)F
Computed Properties
- Exact Mass: 185.99800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
Experimental Properties
- Melting Point: 99-103 °C
- PSA: 25.78000
- LogP: 0.53100
Potassium pyrimidine-5-trifluoroborate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302 + H312 + H332-H315-H319-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： 26-36/37/39-45
-
Hazardous Material Identification：
Potassium pyrimidine-5-trifluoroborate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 047000-1g |
Pyrimidine-5-trifluoroborate potassium salt |
1242733-91-0 | 97% | 1g |
￡80.00 | 2022-03-01 | |
| Chemenu | CM316251-5g |
Potassium trifluoro(pyrimidin-5-yl)borate |
1242733-91-0 | 95% | 5g |
$480 | 2021-06-16 | |
| Ambeed | A962390-250mg |
Potassium trifluoro(pyrimidin-5-yl)borate |
1242733-91-0 | 95+% | 250mg |
$11.0 | 2025-02-21 | |
| Ambeed | A962390-1g |
Potassium trifluoro(pyrimidin-5-yl)borate |
1242733-91-0 | 95+% | 1g |
$31.0 | 2025-02-21 | |
| Ambeed | A962390-5g |
Potassium trifluoro(pyrimidin-5-yl)borate |
1242733-91-0 | 95+% | 5g |
$70.0 | 2025-02-21 | |
| Apollo Scientific | PC200342-500mg |
Potassium pyrimidine-5-trifluoroborate |
1242733-91-0 | 500mg |
£186.00 | 2023-08-31 | ||
| Apollo Scientific | PC200342-1g |
Potassium pyrimidine-5-trifluoroborate |
1242733-91-0 | 0.98 | 1g |
£23.00 | 2025-02-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P886937-5g |
Potassium pyrimidine-5-trifluoroborate |
1242733-91-0 | 98% | 5g |
2,392.20 | 2021-05-17 | |
| Matrix Scientific | 076943-500mg |
Potassium pyrimidine-5-trifluoroborate |
1242733-91-0 | 500mg |
$390.00 | 2023-09-06 | ||
| Matrix Scientific | 076943-1g |
Potassium pyrimidine-5-trifluoroborate |
1242733-91-0 | 1g |
$487.00 | 2023-09-06 |
Potassium pyrimidine-5-trifluoroborate Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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